![molecular formula C16H15Cl3N2O3S B306162 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide](/img/structure/B306162.png)
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide, also known as BMTA, is a chemical compound that has gained attention in the scientific community due to its potential application in cancer treatment. BMTA is a small molecule inhibitor that targets the protein Hsp90, which plays a crucial role in the stability and function of many oncogenic proteins.
Mechanism of Action
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide binds to the ATP-binding pocket of Hsp90 and disrupts its chaperone function. This leads to the destabilization and degradation of oncogenic client proteins, such as HER2, EGFR, and AKT. This compound also induces the activation of the heat shock response and the unfolded protein response, which can further enhance cancer cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It also inhibits tumor angiogenesis and metastasis. In addition, this compound has been reported to have anti-inflammatory and neuroprotective effects in preclinical studies.
Advantages and Limitations for Lab Experiments
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide is a potent and selective Hsp90 inhibitor that can be used as a tool compound for studying the role of Hsp90 in cancer biology. It has shown favorable pharmacokinetic properties and can be administered orally or intravenously. However, this compound has some limitations in lab experiments. It can be toxic to normal cells at high concentrations and may have off-target effects on other proteins. The synthesis of this compound is also challenging and requires expertise in organic chemistry.
Future Directions
There are several future directions for 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide research. One potential application is the development of this compound-based combination therapies with other cancer drugs. This compound can enhance the efficacy of chemotherapy and targeted therapy by sensitizing cancer cells to drug-induced apoptosis. Another direction is the optimization of this compound derivatives with improved potency, selectivity, and safety profiles. The identification of biomarkers for this compound response can also help to select patients who are most likely to benefit from this compound treatment. Finally, the elucidation of the molecular mechanisms underlying this compound-induced cell death can provide insights into the development of novel cancer therapeutics.
Synthesis Methods
The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide involves a series of chemical reactions starting from 2,4,5-trichloroaniline, benzylamine, and methylsulfonyl chloride. The reaction proceeds through a nucleophilic substitution and condensation reaction to form this compound. The purity and yield of this compound can be improved through recrystallization and chromatography techniques.
Scientific Research Applications
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has been extensively studied as a potential cancer therapeutic agent. Hsp90 is overexpressed in many types of cancer cells, and its inhibition can lead to the degradation of oncogenic proteins and induce cell death. This compound has shown promising results in preclinical studies as a potent and selective Hsp90 inhibitor. It has been tested in various cancer cell lines and animal models, including breast cancer, lung cancer, and glioblastoma.
properties
Molecular Formula |
C16H15Cl3N2O3S |
---|---|
Molecular Weight |
421.7 g/mol |
IUPAC Name |
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide |
InChI |
InChI=1S/C16H15Cl3N2O3S/c1-25(23,24)21(9-11-5-3-2-4-6-11)10-16(22)20-15-8-13(18)12(17)7-14(15)19/h2-8H,9-10H2,1H3,(H,20,22) |
InChI Key |
KMTSLIGMULTQGR-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl |
Canonical SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.